(2S,4S)-Methyl 4-((tetrahydro-2H-pyran-4-carbonyl)oxy)pyrrolidine-2-carboxylate hydrochloride

Specification

• CAS No.: 1354486-82-0
• Molecular Formula: C12H20ClNO5
• Molecular Weight: 293.74 g/mol
• IUPAC Name: methyl (2S,4S)-4-(oxane-4-carbonyloxy)pyrrolidine-2-carboxylate;hydrochloride
• Standard InChI: InChI=1S/C12H19NO5.ClH/c1-16-12(15)10-6-9(7-13-10)18-11(14)8-2-4-17-5-3-8;/h8-10,13H,2-7H2,1H3;1H/t9-,10-;/m0./s1
• Standard InChI Key: XTONLIBWHLBVMB-IYPAPVHQSA-N
• Isomeric SMILES: COC(=O)[C@@H]1C[C@@H](CN1)OC(=O)C2CCOCC2.Cl
• SMILES: COC(=O)C1CC(CN1)OC(=O)C2CCOCC2.Cl
• Canonical SMILES: COC(=O)C1CC(CN1)OC(=O)C2CCOCC2.Cl

Introduction

(2S,4S)-Methyl 4-((tetrahydro-2H-pyran-4-carbonyl)oxy)pyrrolidine-2-carboxylate hydrochloride is a complex organic compound with a specific stereochemistry, indicated by the (2S,4S) notation. This compound is a derivative of pyrrolidine, a five-membered ring structure, and incorporates a tetrahydro-2H-pyran moiety. The compound's chemical formula is C12H20ClNO5, and its molecular weight is 293.74 g/mol.

Synthesis and Preparation

The synthesis of (2S,4S)-Methyl 4-((tetrahydro-2H-pyran-4-carbonyl)oxy)pyrrolidine-2-carboxylate hydrochloride typically involves the reaction of a pyrrolidine derivative with a tetrahydro-2H-pyran-4-carbonyl chloride or a similar activating group. The specific conditions, such as solvents and catalysts, can vary depending on the desired yield and purity.

Biological Activity and Applications

While specific biological activities of (2S,4S)-Methyl 4-((tetrahydro-2H-pyran-4-carbonyl)oxy)pyrrolidine-2-carboxylate hydrochloride are not widely reported, compounds with similar structures often exhibit potential in pharmaceutical applications due to their ability to interact with biological targets. The presence of the tetrahydro-2H-pyran moiety and the pyrrolidine ring suggests potential for binding to enzymes or receptors.

Storage and Handling

This compound should be stored in a sealed container at room temperature to maintain its stability and purity. It is essential to handle the compound in a dry environment to prevent degradation.

Research Findings and Future Directions

Given the limited availability of specific research findings on (2S,4S)-Methyl 4-((tetrahydro-2H-pyran-4-carbonyl)oxy)pyrrolidine-2-carboxylate hydrochloride, future studies could focus on its synthesis optimization, biological activity screening, and potential applications in medicinal chemistry. The compound's unique structure suggests it may serve as a valuable intermediate or lead compound in drug discovery processes.